Cas no 1598693-36-7 (1,5-Benzothiazepin-4(5H)-one, 7-chloro-8-fluoro-2,3-dihydro-)

• Product Name: 1,5-Benzothiazepin-4(5H)-one, 7-chloro-8-fluoro-2,3-dihydro-
• CAS No: 1598693-36-7
• MF: C₉H₇ClFNOS
• MW: 231.674383401871
• CID: 5265731
• Update Time: 2025-11-06

1,5-Benzothiazepin-4(5H)-one, 7-chloro-8-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepin-4(5H)-one, 7-chloro-8-fluoro-2,3-dihydro-

• Inchi： 1S/C9H7ClFNOS/c10-5-3-7-8(4-6(5)11)14-2-1-9(13)12-7/h3-4H,1-2H2,(H,12,13)
• InChI Key： CIRHULLFEMAUEK-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=C(Cl)C=C2NC(=O)CC1

Additional information on 1,5-Benzothiazepin-4(5H)-one, 7-chloro-8-fluoro-2,3-dihydro-

1,5-Benzothiazepin-4(5H)-one, 7-chloro-8-fluoro-2,3-dihydro

The compound 1,5-Benzothiazepin-4(5H)-one with the CAS number 1598693-36-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which includes a benzothiazepine ring system with a ketone group at position 4. The substituents at positions 7 and 8—a chlorine atom and a fluorine atom, respectively—contribute to its distinct chemical properties and potential biological activity.

Recent studies have highlighted the importance of benzothiazepines as a class of compounds with diverse applications. The presence of the ketone group in 1,5-Benzothiazepin-4(5H)-one suggests potential involvement in various chemical reactions, including nucleophilic attacks and enamine formation. This makes it a valuable precursor in the synthesis of more complex molecules. Additionally, the halogen substituents at positions 7 and 8 are known to influence the compound's solubility, stability, and reactivity, making it suitable for specific chemical transformations.

One of the most promising areas of research involving this compound is its potential application in drug discovery. The benzothiazepine framework has been associated with anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways, making them potential candidates for treating conditions like arthritis and neurodegenerative diseases.

The synthesis of 1,5-Benzothiazepin-4(5H)-one typically involves multi-step processes that require precise control over reaction conditions. One common approach involves cyclization reactions where appropriate precursors are subjected to thermal or catalytic conditions to form the benzothiazepine ring system. The introduction of halogen substituents is often achieved through electrophilic substitution or coupling reactions.

In terms of structural analysis, modern techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the spatial arrangement of atoms in this compound. These studies have revealed that the molecule adopts a rigid conformation due to the aromaticity of the benzene ring and the planarity enforced by the thiazepine system.

Another area of interest is the photophysical properties of this compound. Research has shown that 1,5-Benzothiazepin-4(5H)-one exhibits fluorescence under certain conditions, which could be exploited in sensing applications or as part of bioimaging agents. The presence of electron-withdrawing groups like chlorine and fluorine further enhances its photostability and emission efficiency.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided valuable information about its frontier molecular orbitals and reaction mechanisms. These insights are crucial for designing more efficient synthetic routes and predicting biological interactions.

In conclusion, 1,5-Benzothiazepin-4(5H)-one, with its unique structural features and versatile functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, material science, and analytical chemistry. As ongoing research continues to uncover new properties and uses for this compound, it is poised to make significant contributions to various scientific disciplines.